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Compound of Interest

Compound Name: 3-Bromo-2-methyl-5-nitropyridine

Cat. No.: B069926 Get Quote

Essential Safety and Handling Guide for 3-Bromo-2-
methyl-5-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-2-methyl-5-nitropyridine. Adherence to these procedures is essential for ensuring

laboratory safety and maintaining experimental integrity.

Hazard Identification and Classification
3-Bromo-2-methyl-5-nitropyridine is a chemical compound that requires careful handling due

to its potential health hazards. Based on data for structurally similar compounds, it is classified

as an irritant and may be harmful if ingested or comes into contact with skin.[1]
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Hazard Classification Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2][3][4]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation.[1][2][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1][2][3][4]

Acute Toxicity, Oral (Harmful) Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal

(Harmful)
Category 4

H312: Harmful in contact with

skin.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Bromo-2-methyl-
5-nitropyridine to minimize exposure and ensure personal safety.
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

larger quantities or when there

is a risk of splashing.

Protects against eye irritation

from dust or splashes.[2][3][4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

irritation.[2][3]

Body Protection

Laboratory coat. For larger

scale operations, consider

chemical-resistant aprons or

coveralls.

Protects skin and personal

clothing from contamination.[2]

[3]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator for dusts

should be worn.

Prevents respiratory tract

irritation.[2][3][4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 3-Bromo-2-methyl-5-nitropyridine from receipt to

use in the laboratory.

Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the label matches the product ordered.

Wear appropriate PPE (gloves and safety glasses) during inspection.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

Keep away from incompatible materials, heat, and sources of ignition.[2][5]
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The storage area should be clearly marked with the appropriate hazard warnings.

Preparation and Weighing:

All handling, including weighing and transfer, should be conducted in a certified chemical

fume hood to ensure adequate ventilation.[3]

Before handling, ensure that an eyewash station and safety shower are readily accessible.

[2]

Wear all prescribed PPE.

Avoid the formation of dust.[2][3]

Experimental Use:

When using the compound in reactions, add it slowly to the reaction mixture to control any

exothermic reactions.

Maintain a clean and organized workspace.

Do not eat, drink, or smoke in the laboratory.[3]

Post-Experiment:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][3]

Decontaminate all equipment and work surfaces used.

Contaminated clothing should be removed and washed before reuse.[3][4]

Emergency Procedures
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Incident First-Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[2][3][4]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[2][3][4]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[2][3][4]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.

Spillage

Evacuate the area. Wear appropriate PPE. For

small spills, sweep up the solid material,

avoiding dust generation, and place it in a

suitable container for disposal. For large spills,

follow emergency response protocols.

Disposal Plan
All waste containing 3-Bromo-2-methyl-5-nitropyridine must be treated as hazardous waste.

Waste Collection:

Collect all waste material (including unused product, contaminated consumables, and

cleaning materials) in a clearly labeled, sealed, and appropriate hazardous waste

container.

Disposal:
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Dispose of the contents and the container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[2][3][4]

Do not dispose of it down the drain or in the regular trash.

Workflow for Safe Handling of 3-Bromo-2-methyl-5-
nitropyridine
Caption: Workflow for the safe handling of 3-Bromo-2-methyl-5-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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